2-[(5-benzyl-4-methyl-1,2,4-triazol-3-yl)sulfanyl]-N-(4-fluorophenyl)acetamide

• Molecular Formula: C18H17FN4OS
• Molecular Weight: 356.4 g/mol
• IUPAC Name: 2-[(5-benzyl-4-methyl-1,2,4-triazol-3-yl)sulfanyl]-N-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C18H17FN4OS/c1-23-16(11-13-5-3-2-4-6-13)21-22-18(23)25-12-17(24)20-15-9-7-14(19)8-10-15/h2-10H,11-12H2,1H3,(H,20,24)
• InChI Key: VWNNGLLSJZLDGN-UHFFFAOYSA-N
• SMILES: CN1C(=NN=C1SCC(=O)NC2=CC=C(C=C2)F)CC3=CC=CC=C3

Description

2-[(5-benzyl-4-methyl-1,2,4-triazol-3-yl)sulfanyl]-N-(4-fluorophenyl)acetamide is a chemical compound with potential applications in scientific research. It is a member of the triazole family of compounds and has been shown to have interesting biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of 2-[(5-benzyl-4-methyl-1,2,4-triazol-3-yl)sulfanyl]-N-(4-fluorophenyl)acetamide is not fully understood. However, it is believed to work by inhibiting various enzymes and pathways involved in cellular processes such as DNA replication and protein synthesis. It may also disrupt cell membrane integrity and cause oxidative stress.
Biochemical and physiological effects:
2-[(5-benzyl-4-methyl-1,2,4-triazol-3-yl)sulfanyl]-N-(4-fluorophenyl)acetamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of bacteria and fungi by disrupting cell membrane integrity and inhibiting enzymes involved in cell wall synthesis. It has also been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting DNA replication and protein synthesis. Additionally, it has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(5-benzyl-4-methyl-1,2,4-triazol-3-yl)sulfanyl]-N-(4-fluorophenyl)acetamide in lab experiments is its potential antimicrobial and anticancer properties. It may be useful in studying the mechanisms of action of various diseases and in developing new treatments. However, one limitation is that its exact mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 2-[(5-benzyl-4-methyl-1,2,4-triazol-3-yl)sulfanyl]-N-(4-fluorophenyl)acetamide. One direction is to further investigate its antimicrobial properties and potential applications in the treatment of bacterial and fungal infections. Another direction is to study its anticancer properties and potential applications in the treatment of cancer. Additionally, further research is needed to fully understand its mechanism of action and to develop more effective treatments based on this compound.

Synthesis Methods

The synthesis of 2-[(5-benzyl-4-methyl-1,2,4-triazol-3-yl)sulfanyl]-N-(4-fluorophenyl)acetamide can be achieved through a multi-step process. The first step involves the reaction of 4-methyl-5-phenyl-4H-1,2,4-triazole-3-thiol with benzyl bromide in the presence of a base such as sodium hydroxide to yield 5-benzyl-4-methyl-1,2,4-triazole-3-thiol. This intermediate is then reacted with 4-fluoroaniline and acetic anhydride in the presence of a catalyst such as triethylamine to yield the final product.

Scientific Research Applications

2-[(5-benzyl-4-methyl-1,2,4-triazol-3-yl)sulfanyl]-N-(4-fluorophenyl)acetamide has potential applications in scientific research. It has been shown to have antimicrobial activity against various strains of bacteria and fungi. It also has potential anticancer properties and has been shown to inhibit the growth of cancer cells in vitro. Additionally, it has been shown to have anti-inflammatory effects and may have potential applications in the treatment of inflammatory diseases.